Cas no 24886-03-1 (L-Histidine, N-methyl-)

• Product Name: L-Histidine, N-methyl-
• CAS No: 24886-03-1
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 278918
• PubChem ID: 90638
• Update Time: 2025-04-19

L-Histidine, N-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Histidine, N-methyl-
• N-Methyl-L-histidine
• (2S)-3-(1H-imidazol-5-yl)-2-(methylamino)propanoic acid
• C03298
• CYZKJBZEIFWZSR-LURJTMIESA-N
• EINECS 246-513-5
• (S)-3-(1H-Imidazol-4-yl)-2-(methylamino)propanoic acid
• Q27104773
• N(alpha)-methyl-L-histidine
• NS00027761
• (2S)-3-(1H-imidazol-4-yl)-2-(methylamino)propanoic acid
• Methylhistidine
• CHEBI:50601
• Nalpha-Methylhistidine
• n-methylhistidine
• 24886-03-1
• Nalpha -Methyl-L-histidine
• SCHEMBL151335
• CHEMBL1229144
• DTXSID20179585

• Inchi： 1S/C7H11N3O2/c1-8-6(7(11)12)2-5-3-9-4-10-5/h3-4,6,8H,2H2,1H3,(H,9,10)(H,11,12)/t6-/m0/s1
• InChI Key： CYZKJBZEIFWZSR-LURJTMIESA-N
• SMILES： OC([C@H](CC1=CN=CN1)NC)=O

Computed Properties

• Exact Mass: 169.08523
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2.7
• Topological Polar Surface Area: 78A^2

Experimental Properties

• Density: 1.295
• Boiling Point: 432.8°C at 760 mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.567
• PSA: 78.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives